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Compound of Interest

Compound Name: Ethyl chloroacetate

Cat. No.: B140656 Get Quote

Ethyl Chloroacetate: Technical Support Center
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper disposal and spill management of ethyl
chloroacetate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with ethyl chloroacetate?

A1: Ethyl chloroacetate is a flammable liquid and vapor that is toxic if swallowed, inhaled, or

in contact with skin.[1][2] It can cause severe skin and eye irritation, and may lead to an allergic

skin reaction.[1][3] It is also very toxic to aquatic life.[1][2] The substance is a lachrymator,

meaning it can cause tearing.[1][4] In case of fire, it can produce poisonous gases such as

hydrogen chloride and carbon monoxide, and containers may explode.[5]

Q2: What immediate actions should be taken in case of skin or eye contact with ethyl
chloroacetate?

A2: For eye contact, immediately flush with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids, and seek immediate medical attention.[5] For

skin contact, immediately wash the affected area with plenty of soap and water, and remove all

contaminated clothing.[5] It is crucial to seek immediate medical attention as absorption

through the skin can be fatal.[4]
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Q3: What is the appropriate fire extinguisher to use for an ethyl chloroacetate fire?

A3: Use dry chemical, CO2, or alcohol or polymer foam extinguishers.[5] Do not use a solid

stream of water as it may scatter and spread the fire. Water spray can be used to keep fire-

exposed containers cool.[5]

Q4: How should I store ethyl chloroacetate in the laboratory?

A4: Store in tightly closed containers in a cool, dry, and well-ventilated area away from heat,

sparks, open flames, and other sources of ignition.[1][5] Ensure the storage area is equipped

with proper grounding and bonding for containers to prevent static discharge.[2][6]

Q5: Can I dispose of small amounts of ethyl chloroacetate down the drain?

A5: No, you should not dispose of ethyl chloroacetate down the drain. It is very toxic to

aquatic life and can contaminate the groundwater system.[1][2] It should be disposed of as

hazardous waste.[5]

Troubleshooting Guides
Scenario 1: A small spill of ethyl chloroacetate has
occurred on a lab bench.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b140656?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0864.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0864.pdf
https://www.benchchem.com/product/b140656?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://nj.gov/health/eoh/rtkweb/documents/fs/0864.pdf
https://www.chemos.de/import/data/msds/GB_en/105-39-5-A0020589-GB-en.pdf
https://www.alphachemika.co/msds_html/2448/ETHYL_CHLOROACETATE_For_Synthesis.html
https://www.benchchem.com/product/b140656?utm_src=pdf-body
https://www.benchchem.com/product/b140656?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemos.de/import/data/msds/GB_en/105-39-5-A0020589-GB-en.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0864.pdf
https://www.benchchem.com/product/b140656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Step Action

1. Immediate Evacuation & Alerting

Immediately evacuate personnel from the

immediate spill area. Alert others in the

laboratory.

2. Donning Personal Protective Equipment

(PPE)

Before cleanup, don appropriate PPE: solvent-

resistant gloves, protective clothing, and splash-

resistant goggles. If ventilation is inadequate, a

respirator should be worn.[5]

3. Ventilation and Ignition Source Control

Ensure the area is well-ventilated. Remove all

sources of ignition (e.g., open flames, hot

plates, sparkling equipment).[5]

4. Containment and Absorption

Contain the spill using an inert absorbent

material such as vermiculite, dry sand, or earth.

[5]

5. Collection and Disposal

Carefully collect the absorbed material using

non-sparking tools and place it into a sealed,

labeled container for hazardous waste disposal.

[1][5]

6. Decontamination
Decontaminate the spill area with a suitable

cleaning agent and wipe it down.

7. Waste Disposal

Dispose of the sealed container and any

contaminated cleaning materials as hazardous

waste according to your institution's and local

regulations.[5]

Scenario 2: A researcher's gloves become contaminated
with ethyl chloroacetate.
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Troubleshooting Step Action

1. Immediate Removal
Promptly and carefully remove the contaminated

gloves, avoiding contact with the skin.

2. Hand Washing
Immediately wash hands thoroughly with soap

and water for at least 15 minutes.

3. Skin Inspection
Inspect hands for any signs of redness,

irritation, or chemical burns.

4. Seek Medical Attention

If any skin irritation is observed or if you feel

unwell, seek immediate medical attention.

Inform medical personnel about the chemical

exposure.

5. Glove Disposal
Dispose of the contaminated gloves as

hazardous waste.

Quantitative Data Summary
Parameter Value Source

Flash Point 53 °C / 127.4 °F [1]

Boiling Point 144 °C @ 760 mm Hg [4]

Specific Gravity 1.1498 g/ml [4]

Water Solubility 20 g/l (20°C) [1]

NFPA Flammability Rating 3 (Serious) [5]

NFPA Health Rating
Not specified in the provided

text

NFPA Reactivity Rating 0 (Minimal) [5]

NFPA Special Hazard
Not specified in the provided

text

Experimental Protocols
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Protocol 1: Small Spill Neutralization and Cleanup
Objective: To safely neutralize and clean up a small spill of ethyl chloroacetate (less than 100

mL) in a laboratory setting.

Materials:

Personal Protective Equipment (PPE): solvent-resistant gloves, chemical splash goggles, lab

coat, closed-toe shoes. A respirator may be necessary depending on the ventilation.

Inert absorbent material (e.g., vermiculite, dry sand, kitty litter).

Two plastic bags for waste.

Non-sparking scoop or brush.

Sealed, labeled waste container.

Soap and water.

Procedure:

Evacuate and Secure the Area: Immediately alert others and evacuate the immediate vicinity

of the spill. Restrict access to the area.

Ensure Proper Ventilation and Remove Ignition Sources: Work in a well-ventilated area or a

chemical fume hood. Extinguish all nearby flames and unplug any equipment that could

create a spark.[5]

Don PPE: Put on all required personal protective equipment.

Contain the Spill: Gently cover the spill with an inert absorbent material, starting from the

outside and working inwards to prevent splashing.[5]

Absorb the Chemical: Allow the absorbent material to fully absorb the ethyl chloroacetate.

Collect the Waste: Using a non-sparking scoop, carefully collect the absorbent material and

place it into a designated, labeled container for hazardous waste.[1][5]
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Decontaminate the Surface: Clean the spill surface thoroughly with soap and water.

Dispose of Contaminated Materials: Place all contaminated materials, including gloves and

cleaning supplies, into the hazardous waste container.

Final Steps: Seal the waste container and arrange for its disposal according to your

institution's hazardous waste management procedures. Wash your hands thoroughly after

the cleanup is complete.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl Chloroacetate Spill Occurs

Evacuate Immediate Area & Alert Others
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Caption: Workflow for managing an ethyl chloroacetate spill.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b140656?utm_src=pdf-body-img
https://www.benchchem.com/product/b140656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl Chloroacetate Waste Generated

Is it contaminated with other chemicals?
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Caption: Decision tree for the proper disposal of ethyl chloroacetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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